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carboxylate

Cat. No.: B598150

An In-depth Technical Guide to Ethyl Thiomorpholine-2-carboxylate

Introduction

Ethyl Thiomorpholine-2-carboxylate is a heterocyclic compound belonging to the
thiomorpholine class of molecules. Thiomorpholine and its derivatives are of significant interest
to researchers in medicinal chemistry and drug development due to their diverse
pharmacological activities. The thiomorpholine scaffold, a sulfur-containing analog of
morpholine, is a key structural motif in a variety of bioactive compounds.[1][2] This technical
guide provides a comprehensive overview of the structure, properties, synthesis, and potential
biological activities of Ethyl Thiomorpholine-2-carboxylate, aimed at researchers, scientists,
and professionals in the field of drug development.

Chemical Structure and ldentifiers

The structure of Ethyl Thiomorpholine-2-carboxylate consists of a saturated six-membered
thiomorpholine ring with an ethyl carboxylate group attached at the second position.

e Molecular Formula; CHNO S
e Molecular Weight: 175.25 g/mol

e CAS Number: 152009-44-4
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Physicochemical Properties

While extensive experimental data for Ethyl Thiomorpholine-2-carboxylate is not readily
available in the public domain, some properties can be predicted based on its structure and
data from analogous compounds.

Property Value Source
Boiling Point (Predicted) 261.8+35.0°C
Density (Predicted) 1.122 + 0.06 g/cm
pKa (Predicted) 8.01+£0.40
Synthesis

A specific, detailed experimental protocol for the synthesis of Ethyl Thiomorpholine-2-
carboxylate is not widely published. However, a plausible and common synthetic route would
involve a two-step process: first, the synthesis of the precursor, Thiomorpholine-2-carboxylic
acid, followed by its esterification.

Synthesis of Thiomorpholine-2-carboxylic Acid

Several methods for the synthesis of the thiomorpholine core have been reported. One
common approach involves the reaction of a cysteine analog with a suitable dielectrophile.[3]

Proposed Esterification of Thiomorpholine-2-carboxylic
Acid
The conversion of Thiomorpholine-2-carboxylic acid to Ethyl Thiomorpholine-2-carboxylate

can be achieved through Fischer esterification. This acid-catalyzed reaction involves heating
the carboxylic acid in an excess of ethanol.

General Experimental Protocol (Proposed)

e Reaction Setup: To a solution of Thiomorpholine-2-carboxylic acid in absolute ethanol, a
catalytic amount of a strong acid (e.g., concentrated sulfuric acid or hydrogen chloride gas)
is added.
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e Reaction Conditions: The reaction mixture is heated under reflux for several hours. The
progress of the reaction can be monitored by thin-layer chromatography (TLC).

» Work-up and Purification: Upon completion, the excess ethanol is removed under reduced
pressure. The residue is neutralized with a weak base (e.g., sodium bicarbonate solution)
and extracted with a suitable organic solvent (e.g., ethyl acetate). The organic layer is then
washed with brine, dried over anhydrous sodium sulfate, and concentrated in vacuo. The
crude product can be purified by column chromatography on silica gel.
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Proposed Synthesis of Ethyl Thiomorpholine-2-carboxylate
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Caption: Proposed synthetic workflow for Ethyl Thiomorpholine-2-carboxylate.
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Spectroscopic Properties (Predicted)

Experimental spectroscopic data for Ethyl Thiomorpholine-2-carboxylate is not readily
available. The following are predicted spectral characteristics based on the analysis of
analogous compounds.

'H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to show signals corresponding to the ethyl group and
the protons on the thiomorpholine ring. The chemical shifts will be influenced by the
neighboring sulfur, nitrogen, and carbonyl groups.

13C NMR Spectroscopy (Predicted)

The carbon NMR spectrum will show distinct signals for the carbonyl carbon of the ester, the
two carbons of the ethyl group, and the four carbons of the thiomorpholine ring.

Mass Spectrometry (Predicted)

The mass spectrum is expected to show a molecular ion peak corresponding to the molecular
weight of the compound (175.25 m/z). Common fragmentation patterns for ethyl esters would
likely be observed, including the loss of the ethoxy group (-OCH CH) or the entire ester group.

FTIR Spectroscopy (Predicted)

The infrared spectrum will likely exhibit characteristic absorption bands for the N-H bond (if not
substituted), C-H bonds, the carbonyl group (C=0) of the ester, and C-O single bonds.

Functional Group Expected Wavenumber (cm—?)
N-H Stretch 3300-3500 (broad)

C-H Stretch (Aliphatic) 2850-3000

C=0 Stretch (Ester) 1735-1750

C-O Stretch (Ester) 1000-1300

Biological Activities and Potential Applications
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While the specific biological activities of Ethyl Thiomorpholine-2-carboxylate have not been
extensively studied, the thiomorpholine scaffold is present in numerous compounds with a wide
range of pharmacological effects.[1][2] These activities include:

» Antimicrobial Activity: Thiomorpholine derivatives have shown promise as antibacterial and
antifungal agents.[1]

e Anticancer Activity: Certain compounds containing the thiomorpholine moiety have
demonstrated cytotoxic effects against various cancer cell lines.[1]

o Antioxidant Activity: The sulfur atom in the thiomorpholine ring can participate in redox
reactions, and some derivatives have been shown to possess antioxidant properties.[1][4]

e Enzyme Inhibition: The thiomorpholine scaffold can serve as a pharmacophore for the
inhibition of various enzymes.[2]

Given the diverse bioactivities of the thiomorpholine class, Ethyl Thiomorpholine-2-
carboxylate represents a valuable scaffold for further chemical modification and biological
screening in drug discovery programs.
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Potential Biological Activities of Thiomorpholine Derivatives
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Caption: Potential therapeutic applications of thiomorpholine-based compounds.

Safety and Handling

Specific safety and handling data for Ethyl Thiomorpholine-2-carboxylate are not available.

However, based on the safety data for related compounds such as thiomorpholine and ethyl

morpholine-2-carboxylate, it is prudent to handle this compound with care in a well-ventilated

laboratory environment. Standard personal protective equipment, including safety glasses,

gloves, and a lab coat, should be worn. Avoid inhalation of vapors and contact with skin and

eyes.
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Conclusion

Ethyl Thiomorpholine-2-carboxylate is a heterocyclic compound with potential for further
investigation in the field of medicinal chemistry. While there is a lack of extensive experimental
data for this specific molecule, its structural relationship to a class of compounds with diverse
and significant biological activities makes it a compelling target for synthesis and biological
evaluation. This technical guide provides a foundational understanding of its structure,
predicted properties, and a plausible synthetic route, which can serve as a starting point for
researchers interested in exploring the therapeutic potential of this and related thiomorpholine
derivatives. Further research is warranted to fully characterize its physicochemical properties,
develop optimized synthetic protocols, and elucidate its specific biological activities and
mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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